Cas no 2138563-90-1 (4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine)

• Product Name: 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine
• CAS No: 2138563-90-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6362575
• PubChem ID: 165491860
• Update Time: 2025-10-22

4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138563-90-1
• EN300-1158199
• 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine

• Inchi： 1S/C12H21N3/c1-12(2)5-4-9(13)6-10(12)11-7-15(3)8-14-11/h7-10H,4-6,13H2,1-3H3
• InChI Key： AATKROCNKSAJAT-UHFFFAOYSA-N
• SMILES： NC1CCC(C)(C)C(C2=CN(C)C=N2)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine

Introduction to 4,4-Dimethyl-3-(1-Methyl-1H-Imidazol-4-yl)cyclohexan-1-amine (CAS No. 2138563-90-1)

4,4-Dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine (CAS No. 2138563-90-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine is notable for its cyclohexane ring substituted with two methyl groups and an imidazole moiety. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it a valuable candidate for drug development. The imidazole ring, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, which can enhance the compound's pharmacological activity.

Synthesis of 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine has been achieved through several methodologies. One common approach involves the coupling of a cyclohexanone derivative with an imidazole-containing reagent, followed by reduction and functional group manipulation to obtain the final product. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which can improve yield and reduce side reactions.

The biological properties of 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine have been extensively studied in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent activity against certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Additionally, the compound has demonstrated anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

In the realm of neurological disorders, 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine has shown promise as a neuroprotective agent. Research conducted on animal models has indicated that the compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in neurodegenerative disorders.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-yl)cyclohexan-1-amine. Early-phase trials have demonstrated favorable pharmacokinetic profiles and acceptable safety margins. However, more extensive studies are needed to fully understand the long-term effects and potential side effects of this compound in human subjects.

The future prospects for 4,4-dimethyl-3-(1-methyl-1H-imidazol-4-y)cyclohexan-l amine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic index and develop more effective formulations. Additionally, efforts are being made to identify novel applications for this compound in areas such as cardiovascular disease and metabolic disorders.

In conclusion, 4,4-dimethyl--(methyl--imidazol-)cyclohexan--amine (CAS No. 2138563--90-) represents a significant advancement in medicinal chemistry with broad therapeutic potential. Its unique chemical structure and promising biological activities make it an exciting candidate for further investigation and development in various medical fields.